BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of Ethyl 4,4-
difluorocyclohexanecarboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Ethyl 4,4-
Compound Name:
difluorocyclohexanecarboxylate

Cat. No.: B063153

An In-depth Technical Guide to Ethyl 4,4-
difluorocyclohexanecarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ethyl 4,4-difluorocyclohexanecarboxylate, a key intermediate in modern
pharmaceutical synthesis. The document details its chemical characteristics, experimental
protocols for its synthesis and subsequent reactions, and its significant role in drug
development.

Core Chemical and Physical Properties

Ethyl 4,4-difluorocyclohexanecarboxylate is a fluorinated organic compound recognized for
its utility as a versatile building block in complex organic synthesis, particularly within the
pharmaceutical industry.[1] Its unique difluoro-substituted cyclohexanecarboxylate structure
makes it a valuable precursor for creating novel therapeutic agents.[1]

Table 1: Physical and Chemical Properties of Ethyl 4,4-difluorocyclohexanecarboxylate
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Property Value Source
CAS Number 178312-47-5 [1][2]
Molecular Formula CoH14F202 [21[31[4]

Molecular Weight 192.203 g/mol [2][4]
Clear colorless to yellow

Appearance S [3](5](6]
liquid/oil

Density 1.1 +£0.1 g/lcm3 [2][3]

N ) 203.3 £ 40.0 °C at 760 mmHg;

Boiling Point [21[3][7]
84-86 °C at 8 mmHg

Flash Point 74.9+222°C [2]

Refractive Index

1.417;1.4160-1.4210 @ 20°C

[3](6]

Solubility

Insoluble in water; Soluble in
organic solvents like alcohols

and esters.[3]

Storage Conditions

2-8°C

[3]

Table 2: Chemical Identifiers
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Identifier Type

Identifier

Source

IUPAC Name

ethyl 4,4-difluorocyclohexane-

1-carboxylate

[6]

Synonyms

ETHYL 4,4-
DIFLUOROCYCLOHEXANEC
ARBOXYLATE, Ethyl 4,4-
dilfuorocyclohexanecarboxylat
e, Ethyl-4,4-
difluorocyclohexane
carboxylate, 4,4-Difluoro-1-
(ethoxycarbonyl)cyclohexane,
Ethyl 4,4-
difluorocyclohexanedicarboxyl
ate, Ethyl 4,4-
difluorocyclohexane-1-
carboxylate, 4,4-Difluoro-
cyclohexanecarboxylic acid

ethyl ester

[3]

InChl

INChI=1S/C9H14F202/c1-2-
13-8(12)7-3-5-9(10,11)6-4-
7/h7H,2-6H2,1H3

[4]

InChl Key

HZZDWLBBNSDYQM-
UHFFFAOYSA-N

[4]

SMILES

CCOC(=0)C1CCC(CCL)(F)F

[4]

Role in Drug Development

The primary application of Ethyl 4,4-difluorocyclohexanecarboxylate in the pharmaceutical

sector is as a crucial intermediate in the synthesis of active pharmaceutical ingredients (APIs).

[1] The presence of the gem-difluoro group is of particular interest as it can serve as a

bioisosteric replacement for a carbonyl group, a common strategy in drug design to improve

pharmacokinetic or pharmacodynamic properties.[8] This modification can enhance metabolic

stability and alter electronic properties without drastically changing the molecule's geometry.[8]
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A notable example of its application is in the preparation of the antiretroviral drug Maraviroc.[1]
[5] Maraviroc is a CCR5 receptor antagonist used in the treatment of HIV.[5][9] The synthesis of
Maraviroc utilizes 4,4-difluorocyclohexanecarboxylic acid, which is directly synthesized from
Ethyl 4,4-difluorocyclohexanecarboxylate via hydrolysis.[9][10]

Logical Relationship in Drug Synthesis

Ethyl 4,4-difluorocyclohexanecarboxylate Reactant RN ) 4 0l orocyclohexanecarboxylic Acid Intermediate Further Synthetic Steps

Click to download full resolution via product page
Caption: Role of Ethyl 4,4-difluorocyclohexanecarboxylate in Maraviroc Synthesis.

Experimental Protocols

Detailed methodologies for the synthesis of Ethyl 4,4-difluorocyclohexanecarboxylate and
its subsequent hydrolysis are outlined below.

3.1. Synthesis of Ethyl 4,4-difluorocyclohexanecarboxylate

This procedure details the synthesis from Ethyl 4-oxocyclohexanecarboxylate using
diethylaminosulfur trifluoride (DAST) as a fluorinating agent.[5][11]

Experimental Workflow:
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Synthesis of Ethyl 4,4-difluorocyclohexanecarboxylate

Preparation

Prepare DAST solution in CCla

and cool to 0°C

Reagtion

Y

Slowly add Ethyl
4-oxocyclohexanecarboxylate

|

Stir at room temperature
for 16 hours

Workup & Purification

Quench reaction with water

Separate organic phase,
wash, and dry

Purify by distillation

Obtain Ethyl 4,4-difluorocyclohexanecarboxylate
(colorless oil)

Click to download full resolution via product page
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Caption: Experimental workflow for the synthesis of Ethyl 4,4-
difluorocyclohexanecarboxylate.

Methodology:

Preparation: A solution of diethylaminosulfur trifluoride (DAST) (7.7 mL) in 75 mL of carbon
tetrachloride (CCla) is prepared in a reaction vessel and cooled to 0°C.[11]

« Addition of Precursor: Ethyl 4-oxocyclohexanecarboxylate (5 g, 29 mmol) is slowly added
dropwise to the cooled DAST solution.[5][11]

o Reaction: After the addition is complete, the reaction mixture is stirred at room temperature
for 16 hours.[5][11]

e Quenching: The reaction is carefully quenched by the slow addition of water.[5][11]

o Workup: The organic phase is separated, washed with water, and dried over anhydrous
sodium sulfate (Na2S0a4).[11]

 Purification: The crude product is purified by distillation to yield Ethyl 4,4-
difluorocyclohexanecarboxylate as a colorless oil (4.2 g, 71% vyield).[5][11]

3.2. Hydrolysis to 4,4-Difluorocyclohexanecarboxylic Acid

This protocol describes the conversion of the ethyl ester to the corresponding carboxylic acid, a
key step for further derivatization.[10][11]

Experimental Workflow:
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Hydrolysis of Ethyl 4,4-difluorocyclohexanecarboxylate
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Caption: Experimental workflow for the hydrolysis to 4,4-Difluorocyclohexanecarboxylic Acid.
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Methodology:

Dissolution: Ethyl 4,4-difluorocyclohexanecarboxylate (0.385 g, 2.003 mmol) is dissolved
in tetrahydrofuran (THF) (12 mL).[10][11]

Addition of Reagents: Water (6 mL) is added, followed by lithium hydroxide monohydrate
(0.420 g, 10.02 mmol).[10][11]

Reaction: The mixture is stirred vigorously at room temperature overnight.[10][11]

Workup: The reaction mixture is diluted with ethyl acetate (EtOAc) and the pH is adjusted to
4 with 1 M HCI. The organic and aqueous layers are separated.[10][11]

Extraction: The aqueous layer is extracted one more time with EtOAc.[10][11]

Purification: The combined organic phases are washed with brine, dried over magnesium
sulfate (MgSOa), and concentrated to dryness to give 4,4-difluorocyclohexanecarboxylic acid
(318 mg, 97% yield) as a white solid.[10][11]

Safety and Handling

Ethyl 4,4-difluorocyclohexanecarboxylate is classified as an irritant.[3] Standard laboratory

safety precautions should be observed.

Hazard Symbols: Xi - Irritant.[3]

Safety Description: Avoid contact with skin and eyes.[3]

Personal Protective Equipment: Wear appropriate protective gloves, safety glasses, and lab
coat.[3]

Handling: Keep away from open flames and high temperatures as the substance is
flammable.[3] Store in a sealed container in a cool, well-ventilated area.[12]

First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water.[3] If
inhaled, move to fresh air.[12][13] Seek medical attention if irritation persists.[3]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b063153?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/4-4-difluorocyclohexanecarboxylic-acid.htm
https://www.benchchem.com/pdf/Reactivity_comparison_of_Ethyl_4_4_dichlorocyclohexanecarboxylate_vs_Ethyl_4_4_difluorocyclohexanecarboxylate.pdf
https://www.chemicalbook.com/synthesis/4-4-difluorocyclohexanecarboxylic-acid.htm
https://www.benchchem.com/pdf/Reactivity_comparison_of_Ethyl_4_4_dichlorocyclohexanecarboxylate_vs_Ethyl_4_4_difluorocyclohexanecarboxylate.pdf
https://www.chemicalbook.com/synthesis/4-4-difluorocyclohexanecarboxylic-acid.htm
https://www.benchchem.com/pdf/Reactivity_comparison_of_Ethyl_4_4_dichlorocyclohexanecarboxylate_vs_Ethyl_4_4_difluorocyclohexanecarboxylate.pdf
https://www.chemicalbook.com/synthesis/4-4-difluorocyclohexanecarboxylic-acid.htm
https://www.benchchem.com/pdf/Reactivity_comparison_of_Ethyl_4_4_dichlorocyclohexanecarboxylate_vs_Ethyl_4_4_difluorocyclohexanecarboxylate.pdf
https://www.chemicalbook.com/synthesis/4-4-difluorocyclohexanecarboxylic-acid.htm
https://www.benchchem.com/pdf/Reactivity_comparison_of_Ethyl_4_4_dichlorocyclohexanecarboxylate_vs_Ethyl_4_4_difluorocyclohexanecarboxylate.pdf
https://www.chemicalbook.com/synthesis/4-4-difluorocyclohexanecarboxylic-acid.htm
https://www.benchchem.com/pdf/Reactivity_comparison_of_Ethyl_4_4_dichlorocyclohexanecarboxylate_vs_Ethyl_4_4_difluorocyclohexanecarboxylate.pdf
https://www.benchchem.com/product/b063153?utm_src=pdf-body
https://www.chembk.com/en/chem/ethyl%204,4-difluorocyclohexanecarboxylate
https://www.chembk.com/en/chem/ethyl%204,4-difluorocyclohexanecarboxylate
https://www.chembk.com/en/chem/ethyl%204,4-difluorocyclohexanecarboxylate
https://www.chembk.com/en/chem/ethyl%204,4-difluorocyclohexanecarboxylate
https://www.chembk.com/en/chem/ethyl%204,4-difluorocyclohexanecarboxylate
https://www.sigmaaldrich.com/US/en/sds/sial/37018?userType=undefined
https://www.chembk.com/en/chem/ethyl%204,4-difluorocyclohexanecarboxylate
https://www.sigmaaldrich.com/US/en/sds/sial/37018?userType=undefined
https://images.thdstatic.com/catalog/pdfImages/af/af60bbeb-5b70-4232-b6fc-66e723ba6bde.pdf
https://www.chembk.com/en/chem/ethyl%204,4-difluorocyclohexanecarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide is intended for use by qualified professionals and should be supplemented with a full
Safety Data Sheet (SDS) before handling the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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